Cas no 26537-19-9 (4-tert-Butylbenzoic Acid Methyl Ester)

• Product Name: 4-tert-Butylbenzoic Acid Methyl Ester
• CAS No: 26537-19-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00008835
• CID: 52959
• PubChem ID: 97433
• Update Time: 2026-05-14

4-tert-Butylbenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(tert-butyl)benzoate
• 4-TERT-BUTYLBENZOIC ACID METHYL ESTER
• METHYL 4-T-BUTYLBENZOATE
• P-TERT-BUTYLBENZOIC ACID METHYL ESTER
• RARECHEM AL BF 0269
• TIMTEC-BB SBB000305
• 4-hydroxyphenylglyoxylicacidsodiumsalt
• Benzoic acid, 4-(1,1-dimethylethyl)-, methyl ester
• Benzoic acid, p-tert-butyl-, methyl ester
• butylbenzoicacidmethylester
• Methyl p-tert-butylbenzoate
• Methyl 4-Tert-Buthylbenzoate
• METHYL P-TERT-BUTYL BENZOATE,BBM
• 4-(1,1-Dimethylethyl)benzoic acid methyl
• 4-tert-Butylbenzoic acid methyl
• Methyl 4-tert-butylbenzoate
• 4-tert-butyl methylbenzoate
• methyl p-t-butylbenzoate
• Methyldiphenylphosphine
• Benzoicacid, p-tert-butyl-, methyl ester (6CI,8CI)
• 4-(1,1-Dimethylethyl)benzoic acidmethyl ester
• Methyl 4-(1,1-dimethylethyl)benzoate
• NSC 122690
• Methyl4-tert-butylbenzoate
• 8VK4O27JMT
• UPIJOAFHOIWPLT-UHFFFAOYSA-N
• Methyl 4-tertbutylbenzoate
• methyl-4-t-butylbenzoate
• met
• 4-tert-Butylbenzoic Acid Methyl Ester

• MDL： MFCD00008835
• Inchi： 1S/C12H16O2/c1-12(2,3)10-7-5-9(6-8-10)11(13)14-4/h5-8H,1-4H3
• InChI Key： UPIJOAFHOIWPLT-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.995 g/mL at 25 °C(lit.)
• Boiling Point: 247°C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.51(lit.)
• PSA: 26.30000
• LogP: 2.77070
• Solubility: Not determined

4-tert-Butylbenzoic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters